![molecular formula C11H16ClN B6254262 1-[3-(1-methylcyclopropyl)phenyl]methanamine hydrochloride CAS No. 1378361-08-0](/img/no-structure.png)
1-[3-(1-methylcyclopropyl)phenyl]methanamine hydrochloride
Description
“1-[3-(1-methylcyclopropyl)phenyl]methanamine hydrochloride” is a chemical compound with the molecular formula C11H16ClN . It has a molecular weight of 197.7 . The compound is typically available in powder form .
Molecular Structure Analysis
The InChI code for the compound is1S/C11H15N.ClH/c1-8-7-10(8)11(12)9-5-3-2-4-6-9;/h2-6,8,10-11H,7,12H2,1H3;1H . This indicates the presence of a cyclopropyl group, a phenyl group, and a methanamine group in the molecule . Physical and Chemical Properties Analysis
The compound is a solid at room temperature . The storage temperature is typically at room temperature .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(1-methylcyclopropyl)phenyl]methanamine hydrochloride involves the reaction of 1-methylcyclopropylmagnesium bromide with 3-bromobenzaldehyde, followed by reduction of the resulting intermediate with sodium borohydride. The resulting alcohol is then reacted with methylamine to form the final product, which is isolated as the hydrochloride salt.", "Starting Materials": [ "1-methylcyclopropylmagnesium bromide", "3-bromobenzaldehyde", "sodium borohydride", "methylamine", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Formation of intermediate", "1-methylcyclopropylmagnesium bromide is added dropwise to a solution of 3-bromobenzaldehyde in anhydrous ether at -78°C. The resulting mixture is stirred for 2 hours at room temperature to form the intermediate.", "Step 2: Reduction of intermediate", "Sodium borohydride is added to the intermediate in methanol at 0°C. The mixture is stirred for 2 hours at room temperature to reduce the intermediate to the corresponding alcohol.", "Step 3: Reaction with methylamine", "The alcohol is dissolved in methanol and reacted with excess methylamine in the presence of hydrochloric acid. The resulting mixture is stirred for 2 hours at room temperature to form the final product.", "Step 4: Isolation of product", "The product is isolated as the hydrochloride salt by addition of hydrochloric acid and water to the reaction mixture, followed by filtration and drying." ] } | |
CAS No. |
1378361-08-0 |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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